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Compound of Interest

Compound Name:
Benzenesulfonic acid

monohydrate

Cat. No.: B032827 Get Quote

This guide provides an in-depth overview of the safety and handling protocols for

benzenesulfonic acid monohydrate, tailored for researchers, scientists, and professionals in

drug development. The information is compiled from various safety data sheets (SDS) to

ensure a comprehensive understanding of the substance's properties and associated hazards.

Hazard Identification and Classification
Benzenesulfonic acid monohydrate is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or if inhaled.[1] It causes severe skin burns and eye damage.

[1][2][3][4][5][6]

GHS Hazard Statements:

H302: Harmful if swallowed.[1][6][7]

H312: Harmful in contact with skin.[1]

H332: Harmful if inhaled.[1]

H314: Causes severe skin burns and eye damage.[1][2][5][6]

H290: May be corrosive to metals.[5][7]

Signal Word: Danger[1][2][5]
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Physical and Chemical Properties
Benzenesulfonic acid monohydrate is a white to orange, deliquescent solid, often appearing

as crystals or a waxy solid.[8][9] It is soluble in water and alcohol.[9][10]

Property Value Source(s)

Molecular Formula C₆H₆O₃S·H₂O [1][8]

Molecular Weight 176.19 g/mol [1][8]

Physical State Solid [1][7]

Melting Point 42-59°C [1][8][11][12]

Flash Point >110°C (>230°F) [1][5]

Density 1.32 g/cm³ [1][8][9]

Solubility

Soluble in water and alcohol;

slightly soluble in benzene;

insoluble in diethyl ether.

[9][10]

pKa -2.8 [10]

Toxicological Information
The primary routes of exposure are inhalation, eye contact, skin contact, and ingestion.[1] The

substance is destructive to the tissues of mucous membranes and the upper respiratory tract.

Toxicity Measure Value Species Source(s)

Acute Oral Toxicity

(LD50)
890 - 1410 mg/kg Rat [4][13]

Acute Dermal Toxicity

(LD50)
1,100 mg/kg (Not Specified)

Inhalation (LC50)
1.5 mg/L (4h,

dust/mist)
(Not Specified)
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Health Effects:

Skin Contact: May result in inflammation, itching, scaling, reddening, blistering, pain, or

dryness.[1] Causes severe skin burns.[2][4]

Eye Contact: May cause redness, pain, or severe eye damage.[1] It can cause irreversible

eye damage and blindness.[4]

Inhalation: May cause irritation of the lungs and respiratory system.[1] Inhalation of corrosive

fumes can lead to coughing, choking, and potentially fatal pulmonary edema.[4]

Ingestion: Harmful if swallowed.[2] It can cause severe burns of the mouth, throat, and

stomach.[4][6]

Handling and Storage Protocols
Handling:

Work under a chemical fume hood.

Use only in a well-ventilated area.[1][11]

Avoid contact with skin, eyes, and clothing.[1][2][11]

Avoid breathing dust, fumes, or spray.[1][11]

Minimize dust generation and accumulation.[1][11]

Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke when using this

product.[1][7]

Ground all equipment containing the material.[13]

Keep away from sources of ignition.[1][11]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3]
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Keep away from incompatible substances such as strong oxidizing agents.[1][2]

Store locked up.[1][3]

The substance is hygroscopic; store under an inert gas to protect from moisture.[6][7]

Exposure Controls and Personal Protection
Engineering Controls:

Provide exhaust ventilation or other engineering controls to keep airborne concentrations of

vapors below their respective threshold limit values.[13]

Ensure that eyewash stations and safety showers are proximal to the workstation location.[4]

[13]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side

protection.[1] Tightly fitting safety goggles are recommended.[4][6][11] A face shield may be

appropriate in some workplaces.[1][4][13]

Skin Protection: Wear impervious gloves and protective clothing.[1][13] A complete suit

protecting against chemicals and a chemical-resistant apron may be necessary.[4][5]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH- or CEN-certified respirator.[1][11]

Emergency Procedures
First Aid Measures:

General Advice: Immediately remove any contaminated clothing.[1] Move out of the

dangerous area and consult a physician, showing them the safety data sheet.[1][5]

Inhalation: Move the person to fresh air.[1][11] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[1][11] Seek immediate medical attention.[1][13]
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Skin Contact: Immediately flush skin with running water for at least 15 minutes while

removing contaminated clothing and shoes.[1] Seek immediate medical aid.[1]

Eye Contact: Immediately flush open eyes with running water for at least 15 minutes.[1]

Remove contact lenses if present and easy to do.[1][2] Seek immediate medical attention.[1]

[2][13]

Ingestion: Do NOT induce vomiting.[1][2][13] Rinse mouth with water.[1][11] Never give

anything by mouth to an unconscious person.[1][11] Obtain immediate medical aid.[1]

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1][2][11]

Specific Hazards: During a fire, irritating and highly toxic gases such as carbon oxides and

sulfur oxides may be generated by thermal decomposition.[1][14] The material is

combustible.

Protective Equipment: Firefighters should wear a NIOSH-approved self-contained breathing

apparatus (SCBA) and full protective gear.[1][2]

Accidental Release Measures:

Personal Precautions: Wear appropriate protective equipment and keep unprotected

personnel away.[1] Ensure adequate ventilation and remove all sources of ignition.[1][11]

Avoid substance contact and inhalation of dust.

Environmental Precautions: Prevent the product from entering drains, other waterways, or

soil.[1][11]

Containment and Cleanup: Prevent further leakage if safe to do so.[1] For a solid spill,

sweep or vacuum up the material and place it into a suitable disposal container.[1] For a

liquid spill, absorb with inert material (e.g., dry earth, sand, clay) and place in a chemical

waste container.[2][13] Clean the affected area thoroughly. Consult local regulations for

disposal.[1]
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Logical Workflow for Spill Response

start_node action_node precaution_node hazard_node end_node Spill Detected

Assess Spill Size
and Risk

Major Spill?

Evacuate Immediate Area
Alert Safety Personnel

Yes

Ensure Adequate
Ventilation

No (Minor)

Don Appropriate PPE:
- Impervious Gloves

- Safety Goggles & Face Shield
- Protective Suit

- Respirator (if needed)

Contain Spill
(Use non-combustible absorbent material)

Collect Spilled Material
(Sweep solid or absorb liquid)

Place in a Labeled,
Closed Container for Disposal

Decontaminate Spill Area

Dispose of Waste via
Approved Procedures

Click to download full resolution via product page

Caption: Workflow for handling a benzenesulfonic acid monohydrate spill.
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Stability and Reactivity
Chemical Stability: The product is stable under recommended storage temperatures and

pressures.[1][2][5]

Conditions to Avoid: Avoid dust generation and exposure to moisture (hygroscopic).[1][6][7]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1][2][5]

Hazardous Decomposition Products: Thermal decomposition can produce carbon oxides and

sulfur oxides.[1][5][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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